Cas no 23282-20-4 (Nivalenol)
Nivalenol is a B-type trichloroethylene toxin produced by Fusarium graminearum, which is a fungal metabolite in agricultural products Nivalenol induces cell death through caspase dependent mechanism and intrinsic apoptotic pathway Nivalenol affects the immune system, causes vomiting, growth retardation, reproductive disorders, and has hematotoxic / myelotoxic effects

Nivalenol structure
Product Name:Nivalenol
CAS No:23282-20-4
Molecular Formula:C15H20O7
Molecular Weight:312.3151
CID:268915
PubChem ID:329754837
Nivalenol Properties
Names and Identifiers
-
- Trichothec-9-en-8-one,12,13-epoxy-3,4,7,15-tetrahydroxy-, (3a,4b,7a)-
- Nivalenol from Fusarium nivale
- NIVALENOL
- Nivalenol hydrate
- Nivalenol in acetonitrile
- Nivalenol solution
- 100 µg
- 12,13-epoxy-3,4,7,15-tetrahydroxytrichothec-9-en-8-one
- 3α,4β,7α,15-Tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
- fusarenon-X
- NIV
- 3alpha,4beta,7alpha,15-Tetrahydroxyscrip-9-en-8-one
- NSC 269143
- 12,13-Epoxy-3alpha,4beta,7alpha,15-tetrahydroxytrichothec-9-en-8-one
- BRN 3625724
- AKOS040740860
- Q63395242
- Nivalenol in acetonitrile, IRMM(R) certified Reference Material
- 3.ALPHA.,4.BETA.,7.ALPHA.,15-TETRAHYDROXYSCRIP-9-EN-8-ONE
- A936348
- Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3-alpha,4-beta,7-alpha)-
- NIVALENOL [HSDB]
- D71DF4BF-1A4B-492C-B185-9E8A20E9DA10
- DTXSID3021067
- TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3,4,7,15-TETRAHYDROXY-, (3-.ALPHA.,4-.BETA.,7-.ALPHA.)-
- HSDB 3517
- Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3.alpha.,4.beta.,7.alpha.)-
- Trichothec-9-en-8-one, 12,13-epoxy-3alpha,4beta,7alpha,15-tetrahydroxy-
- 3-alpha,4-beta,7-alpha,15-Tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
- 5WOP02RM1U
- 12,13-EPOXY-3.ALPHA.,4.BETA.,7.ALPHA.,15-TETRAHYDROXYTRICHOTHEC-9-EN-8-ONE
- (3alpha,4beta,7alpha)-3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one\\
- TRICHOTHEC-9-EN-8-ONE, 12,13-EPOXY-3.ALPHA.,4.BETA.,7.ALPHA.,15- TETRAHYDROXY-
- 3-.ALPHA.,4-.BETA.,7-.ALPHA.,15-TETRAHYDROXY-12,13- EPOXYTRICHOTHEC-9-EN-8-ONE
- Nivalenol 100 microg/mL in Acetonitrile
- 1ST7230
- (1S,2R,3S,7R,9R,10R,11S,12S)-3,10,11-trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one
- NSC-269143
- NIVALENOL [MI]
- 3-alpha,4-beta,7-alpha,15-Tetrahydroxyscirp-9-en-8-one
- CCRIS 4141
- 3-.alpha.,4-.beta.,7-.alpha.,15-Tetrahydroxyscirp-9-en-8-one
- Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-,(3a,4b,7a)-
- Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-, (3alpha,4beta,7alpha)-
- CHEMBL509655
- BN162740
- 23282-20-4
- UNII-5WOP02RM1U
- Q27107536
- C06080
- CHEBI:7599
- (1'S,2R,2'R,3'S,7'R,9'R,10'R,11'S)-3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.0^{2,7}]dodecan]-5'-en-4'-one
- F82394
- SCHEMBL15520333
- HY-N6801
- CS-0092867
- DTXSID80860301
- Trichothec-9-en-8-one,13-epoxy-3.alpha.,4.beta.,7.alpha.,15-tetrahydroxy-
- UKOTXHQERFPCBU-UHFFFAOYSA-N
- SCHEMBL30320
- CHEBI:201481
- BCP34262
- NSC269143
- 3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
- Trichothec-9-en-8-one,13-epoxy-3,4,7,15-tetrahydroxy-, (3.alpha.,4.beta.,7.alpha.)-
- LS-14423
- NS00067058
- Trichothec-9-en-8-one, 12,13-epoxy-3.alpha.,4.beta.,7.alpha.,15-tetrahydroxy-
- Trichothec9en8one, 12,13epoxy3alpha,4beta,7alpha,15tetrahydroxy
- Trichothec-9-en-8-one, 12,13-epoxy-3alpha,4beta,7alpha,15-tetrahydroxy-(8CI)
- 3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro[oxirane-2,12'-tricyclo[7.2.1.02,7]dodecan]-5'-en-4'-one
- 3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.02,7)dodecan)-5'-en-4'-one
- 3-.ALPHA.,4-.BETA.,7-.ALPHA.,15-TETRAHYDROXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
- DTXCID701067
- 3alpha,4beta,7alpha,15-tetrahydroxyscirp-9-en-8-one
- UKOTXHQERFPCBU-XBXCNEFVSA-N
- 12,13Epoxy3,4,7,15tetrahydroxytrichothec9en8one
- 3alpha,4beta,7alpha,15Tetrahydroxyscirp9en8one
- (1'S,2R,2'R,3'S,7'R,9'R,10'R,11'S)-3',10',11'-trihydroxy-2'-(hydroxymethyl)-1',5'-dimethyl-8'-oxaspiro(oxirane-2,12'-tricyclo(7.2.1.0^(2,7))dodecan)-5'-en-4'-one
- (3alpha,4beta,7alpha)-12,13-Epoxy-3,4,7,15-tetrahydroxytrichothec-9-en-8-one
- DA-66116
- Trichothec9en8one, 12,13epoxy3,4,7,15tetrahydroxy, (3alpha,4beta,7alpha)
- (1S,2R,3S,7R,9R,10R,11S,12S)-3,10,11-trihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-4-one
- (3alpha,4beta,7alpha)-3,4,7,15-tetrahydroxy-12,13-epoxytrichothec-9-en-8-one
- 3alpha,4beta,7alpha,15Tetrahydroxy12,13epoxytrichothec9en8one
-
- MDL: MFCD00133673
- InChIKey: UKOTXHQERFPCBU-XBXCNEFVSA-N
- Inchi: InChI=1S/C15H20O7/c1-6-3-7-14(4-16,11(20)8(6)17)13(2)10(19)9(18)12(22-7)15(13)5-21-15/h3,7,9-12,16,18-20H,4-5H2,1-2H3/t7-,9-,10-,11+,12+,13+,14-,15+/m1/s1
- SMILES: CC1=C[C@@H]2[C@](CO)([C@H](C1=O)O)[C@]3(C)[C@@H]([C@H]([C@@H]([C@]43CO4)O2)O)O
Computed Properties
- Exact Mass: 312.12100
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Monoisotopic Mass: 312.121
- Heavy Atom Count: 22
- Complexity: 588
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.7
- Tautomer Count: 8
- Surface Charge: 0
- Topological Polar Surface Area: 120
Experimental Properties
- LogP: -1.86690
- PSA: 119.75000
- Refractive Index: 1.4790 (estimate)
- Boiling Point: 372.24°C (rough estimate)
- Melting Point: 222-223 ºC
- Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c - Solubility: Slightly soluble (20 g/l) (25 º C),
- Color/Form: 100 μg/mL in acetonitrile
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Sensitiveness: Sensitive to light
- Specific Rotation: 24D +21.54° (c = 1.3 in ethanol)
- Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
Nivalenol Security Information
-
Symbol:
- RTECS:YD0165000
- WGK Germany:3
- Safety Term:6.1(a)
- Safety Instruction: 16-36/37
- Risk Phrases:R26/27/28
- Hazard Level:6.1(a)
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2811 6
- Hazard Statement: H300,H310,H330
- Warning Statement: P260,P264,P280,P284,P302+P350,P310
- Storage Condition:−20°C
- PackingGroup:I
- Risk Phrases: 11-20/21/22-36
- Signal Word:Danger
- Toxicity:LD50 i.p. in mice: 40 mg/10 g (Tatsuno)
- HazardClass:6.1(a)
Nivalenol Customs Data
- HS CODE:38220090
Nivalenol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I50A-1mg |
Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-,(3a,4b,7a)- |
23282-20-4 | ≥98% | 1mg |
$111.00 | 2025-02-28 | |
A2B Chem LLC | AI45498-1mg |
Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-,(3a,4b,7a)- |
23282-20-4 | ≥98% | 1mg |
$117.00 | 2024-04-20 | |
Aaron | AR00I58M-1mg |
Trichothec-9-en-8-one, 12,13-epoxy-3,4,7,15-tetrahydroxy-,(3a,4b,7a)- |
23282-20-4 | 99% | 1mg |
$190.00 | 2025-01-25 | |
Apollo Scientific | BIN0113-1mg |
Nivalenol |
23282-20-4 | 1mg |
£125.00 | 2024-07-21 | ||
BioAustralis | BIA-N1920-0.10 mg |
Nivalenol |
23282-20-4 | >95%byHPLC | 0.10mg |
$233.00 | 2023-08-22 | |
ChemScence | CS-0092867-1mg |
Nivalenol |
23282-20-4 | ≥99.0% | 1mg |
$320.0 | 2022-04-27 | |
LKT Labs | N3584-0.5 mg |
Nivalenol |
23282-20-4 | ≥99%, TLC | 0.5 mg |
$81.80 | 2023-07-10 | |
MedChemExpress | HY-N6801-1mg |
Nivalenol |
23282-20-4 | ≥99.0% | 1mg |
¥3200 | 2024-07-20 | |
TargetMol Chemicals | T13797-5 mg |
Nivalenol |
23282-20-4 | 98% | 5mg |
¥ 10,137 | ||
TRC | N598400-0.5mg |
Nivalenol |
23282-20-4 | 0.5mg |
$ 355.00 | 2022-06-03 |
Nivalenol Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:23282-20-4)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:23282-20-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Nivalenol Related Literature
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Dirk Hoffmeister,Nancy P. Keller Nat. Prod. Rep. 2007 24 393
-
John Frederick Grove J. Chem. Soc. D 1969 1266b
-
Viviana Polizzi,Barbara Delmulle,An Adams,Antonio Moretti,Antonia Susca,Anna Maria Picco,Yves Rosseel,Ruben't Kindt,Jan Van Bocxlaer,Norbert De Kimpe,Carlos Van Peteghem,Sarah De Saeger J. Environ. Monit. 2009 11 1849
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John Frederick Grove J. Chem. Soc. C 1970 375
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Viktoria Preiser,Daniela Goetsch,Michael Sulyok,Rudolf Krska,Robert L. Mach,Andreas Farnleitner,Kurt Brunner Anal. Methods 2015 7 1358
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6. Omics in the detection and identification of biosynthetic pathways related to mycotoxin synthesisNicolás Mateo González-López,Kevin Andrey Huertas-Ortiz,John Emerson Leguizamon-Guerrero,María Mercedes Arias-Cortés,Claudia Patricia Tere-Pe?a,Javier Eduardo García-Casta?eda,Zuly Jenny Rivera-Monroy Anal. Methods 2021 13 4038
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J. F. Grove Nat. Prod. Rep. 1988 5 187
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F. Palmisano,A. Visconti,A. Bottalico,P. Lerario,P. G. Zambonin Analyst 1981 106 992
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10. Phytotoxic compounds produced by Fusarium equiseti. Part 7. Reactions and rearrangement of the 7-hydroxy-12,13-epoxytrichothec-9-en-8-one skeletonJohn Frederick Grove J. Chem. Soc. Perkin Trans. 1 1985 1731
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